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Compound of Interest

Compound Name: 3-Amino-5-methoxybenzonitrile

Cat. No.: B1278192

CAS Number: 269411-71-4

This in-depth technical guide serves as a core resource for researchers, scientists, and drug
development professionals interested in the chemical properties, synthesis, and potential
applications of 3-Amino-5-methoxybenzonitrile. This document provides detailed
experimental protocols, quantitative data, and visualizations of relevant biological pathways
and experimental workflows.

Chemical and Physical Properties

3-Amino-5-methoxybenzonitrile is a substituted aromatic nitrile possessing amino and
methoxy functional groups. These groups confer specific reactivity and properties to the
molecule, making it a valuable intermediate in organic synthesis, particularly for the
development of heterocyclic compounds and novel pharmaceutical agents.

Table 1: Physicochemical Properties of 3-Amino-5-methoxybenzonitrile
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Property Value Reference

CAS Number 269411-71-4 [1]

Molecular Formula CsHsN20 [1]

Molecular Weight 148.17 g/mol [1]

Appearance Solid [2]

Melting Point 81-85 °C

Purity Typically 295% [1112]
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Table 2: Spectral Data Summary for 3-Amino-5-methoxybenzonitrile and Related

Compounds
Data Type Key Features
Signals corresponding to aromatic protons,
1H NMR methoxy group protons, and amino group
protons.
Resonances for aromatic carbons, nitrile
13C NMR
carbon, and methoxy carbon.
Molecular ion peak consistent with the
Mass Spec .
molecular weight.
Characteristic peaks for N-H stretching (amino
IR group), C=N stretching (nitrile group), and C-O

stretching (methoxy group).

Synthesis and Experimental Protocols
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While a specific, detailed synthesis protocol for 3-Amino-5-methoxybenzonitrile is not readily
available in peer-reviewed literature, a plausible synthetic route can be devised based on
established organic chemistry principles and published syntheses of analogous compounds. A
common approach involves the reduction of a corresponding nitrobenzonitrile precursor.

Representative Synthesis of 3-Amino-5-
methoxybenzonitrile

This protocol is a representative method based on the reduction of a nitroaromatic compound,
a widely used transformation in organic synthesis.

Reaction Scheme:

Fe / NHa4Cl
or
Pd/C, H2

(S-Methoxy-s-nitrobenzonitriIe)M»( )

Click to download full resolution via product page

Caption: Synthesis of 3-Amino-5-methoxybenzonitrile via reduction.

Materials and Reagents:

o 3-Methoxy-5-nitrobenzonitrile

Iron powder (Fe)

Ammonium chloride (NH4Cl)

Methanol (MeOH)

Water (Hz20)

Ethyl acetate (EtOAC)
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o Saturated sodium bicarbonate solution
e Brine

e Anhydrous sodium sulfate (Na2S0a4)
Experimental Protocol:

» To a solution of 3-Methoxy-5-nitrobenzonitrile (1.0 eq) in a mixture of methanol and water,
add iron powder (5.0 eq) and ammonium chloride (5.0 eq).

» Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer
Chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature and filter it through a pad of
celite to remove the iron catalyst.

o Concentrate the filtrate under reduced pressure to remove the methanol.
o Extract the aqueous residue with ethyl acetate (3 x volumes).

e Wash the combined organic layers with saturated sodium bicarbonate solution and then with
brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude product.

 Purify the crude product by column chromatography on silica gel to afford 3-Amino-5-
methoxybenzonitrile.

Applications in Drug Discovery and Development

Substituted aminobenzonitriles are a class of compounds that serve as crucial building blocks
in the synthesis of various pharmaceutical agents. Their utility stems from the presence of
multiple reactive sites that allow for diverse chemical modifications.

Intermediate for Kinase Inhibitors
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The aminobenzonitrile scaffold is a key component in the synthesis of kinase inhibitors. For
instance, derivatives of aminobenzonitriles have been utilized in the development of inhibitors
for the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, a key target in cancer
therapy.

Precursor for IL-8 Pathway Modulators

The interleukin-8 (IL-8) signaling pathway is implicated in various inflammatory diseases and
cancers. Aminobenzonitrile derivatives have been investigated as intermediates in the
synthesis of compounds that modulate the IL-8 pathway, potentially by inhibiting the interaction
between IL-8 and its receptors, CXCR1 and CXCR2.
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Caption: Simplified IL-8 signaling pathway.

Safety and Handling
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3-Amino-5-methoxybenzonitrile should be handled with appropriate safety precautions in a

laboratory setting.

Table 3: Hazard and Precautionary Statements

Category Statements

H302 (Harmful if swallowed), H315 (Causes
skin irritation), H319 (Causes serious eye
irritation), H332 (Harmful if inhaled), H335 (May

cause respiratory irritation).[2]

Hazard Statements

P261 (Avoid breathing
dust/fume/gas/mist/vapors/spray), P280 (Wear
protective gloves/ eye protection/ face
protection), P301+P312 (IF SWALLOWED: Call
a POISON CENTER or doctor/physician if you
Precautionary Statements feel unwell), P302+P352 (IF ON SKIN: Wash
with plenty of soap and water),
P305+P351+P338 (IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing).

It is recommended to consult the full Safety Data Sheet (SDS) from the supplier before
handling this chemical.

Experimental Workflow for Compound
Characterization

The following diagram outlines a typical workflow for the characterization of a newly
synthesized batch of 3-Amino-5-methoxybenzonitrile.
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Caption: Workflow for the characterization of 3-Amino-5-methoxybenzonitrile.
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This guide provides a foundational understanding of 3-Amino-5-methoxybenzonitrile for its
application in research and development. For specific applications, further investigation and
optimization of experimental conditions are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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